N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide;hydrochloride
• InChI: InChI=1S/C19H19ClFN3O2S.ClH/c1-23(2)10-11-24(18(25)12-6-4-5-7-14(12)21)19-22-16-15(26-3)9-8-13(20)17(16)27-19;/h4-9H,10-11H2,1-3H3;1H
• InChI Key: MHAWMNOSELXURN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC=CC=C3F.Cl
• Molecular Formula: C19H20Cl2FN3O2S
• Molecular Weight: 444.3 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide hydrochloride is a useful research compound. Its molecular formula is C19H20Cl2FN3O2S and its molecular weight is 444.35. The purity is usually 95%.
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Scientific Research Applications

Novel Therapeutic Agents

The compound has been studied for its potential as a novel therapeutic agent in various fields, such as anticonvulsant and benzodiazepine receptor agonists. A study by Faizi et al. (2017) designed, synthesized, and biologically evaluated a series of 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives as anticonvulsant agents, highlighting the compound's role in binding to benzodiazepine receptors and its significant sedative-hypnotic activity without impairing learning and memory in experimental conditions Faizi et al., 2017.

Molecular Structure and Intermolecular Interactions

Karabulut et al. (2014) focused on the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide and its intermolecular interactions, demonstrating the influence of these interactions on the molecular geometry and aromatic ring's rotational conformation, which could be pivotal in drug design and development Karabulut et al., 2014.

Photophysical and Photochemical Properties

The photophysical and photochemical properties of methyl p-dimethylaminobenzoate and its derivatives were examined by Józefowicz et al. (2011), providing insights into their potential as acid fluorescence probes, which could be beneficial for applications requiring solvent-induced shifts in absorption and fluorescence bands Józefowicz et al., 2011.

Imaging Agents for PET

A study by Fujinaga et al. (2012) on novel radioligands for positron emission tomography (PET) imaging of metabotropic glutamate receptor subtype 1 (mGluR1) in rodent brain highlights the compound's potential use in neuroimaging, particularly in mapping mGluR1 distribution in the brain, which could contribute to understanding various neurological conditions Fujinaga et al., 2012.